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Compound of Interest

Compound Name: alpha-Pinene oxide

Cat. No.: B154639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the enzymatic transformations of

alpha-pinene oxide, a versatile bio-based substrate. Alpha-pinene oxide, derived from the

abundant monoterpene alpha-pinene, serves as a key precursor for the synthesis of high-value

compounds, particularly in the fragrance and flavor industries.[1][2][3] This document details

the primary enzymatic pathways, summarizes key quantitative data, and provides detailed

protocols for laboratory application.

Key Enzymatic Transformations of Alpha-Pinene
Oxide
Alpha-pinene oxide is primarily transformed by two main classes of enzymes: lyases

(decyclases) and hydrolases. These enzymes catalyze distinct reactions, leading to structurally

different and commercially valuable products.

Ring-Opening Isomerization via Alpha-Pinene Oxide
Lyase
The most well-documented enzymatic reaction is the cleavage of alpha-pinene oxide by

alpha-pinene oxide lyase (also known as alpha-pinene-oxide decyclase, EC 5.5.1.10).[4][5]

This enzyme catalyzes a concerted reaction where both rings of the bicyclic epoxide are

cleaved, forming cis-2-methyl-5-isopropylhexa-2,5-dienal, commonly known as isonovalal.[6][7]
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This transformation is significant as isonovalal is a valuable fragrance compound.[8] This

reaction has been extensively studied in bacteria such as Nocardia sp. and Pseudomonas sp.

[9][10] The enzyme from Nocardia sp. P18.3 notably requires no cofactors for its activity.[6]
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Enzymatic Ring-Opening of α-Pinene Oxide
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Enzymatic Hydrolysis of α-Pinene Oxide
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General Experimental Workflow
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Metabolic Context of α-Pinene Oxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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